4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-hydroxy-7-methyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl]-6-hydroxy-7-methylchromen-2-one
• InChI: InChI=1S/C23H24N2O5/c1-15-8-21-18(11-19(15)26)17(10-23(27)30-21)13-25-6-4-24(5-7-25)12-16-2-3-20-22(9-16)29-14-28-20/h2-3,8-11,26H,4-7,12-14H2,1H3
• InChI Key: VNHTWZJYWKBAKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1O)C(=CC(=O)O2)CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H24N2O5
• Molecular Weight: 408.4 g/mol
• CAS No.: 859142-50-0

Description

4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-hydroxy-7-methyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C23H24N2O5 and its molecular weight is 408.454. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research has indicated the potential of derivatives similar to the mentioned compound in antimicrobial applications. For instance, Bektaş et al. (2010) synthesized novel 1,2,4-Triazole derivatives, showcasing their antimicrobial properties against various microorganisms. Although the specific compound was not directly studied, the research on related compounds suggests a broad interest in exploring the antimicrobial potential of such molecules (H. Bektaş, N. Karaali, D. Sahin, A. Demirbaş, S. Karaoglu, N. Demirbas, 2010).

Anti-Inflammatory and Antimicrobial Agent

Hatnapure et al. (2012) synthesized novel piperazine derivatives of flavone, including "6-methoxy-2-(piperazin-1-yl)-4H-chromen-4-one" and "5,7-dimethoxy-2-(piperazin-1-ylmethyl)-4H-chromen-4-one" derivatives, demonstrating promising anti-inflammatory activity and antimicrobial potency. This indicates the potential of the core structure in developing anti-inflammatory and antimicrobial agents (Girish D. Hatnapure, Ashish P. Keche, Atish H. Rodge, S. Birajdar, R. H. Tale, V. M. Kamble, 2012).

Drug Metabolism

The metabolism of compounds with structural similarities to "4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-hydroxy-7-methyl-2H-chromen-2-one" has been explored in the context of novel antidepressants and antineoplastic tyrosine kinase inhibitors. For example, the study by Hvenegaard et al. (2012) on Lu AA21004, a novel antidepressant, delved into the oxidative metabolism involving cytochrome P450 enzymes, revealing insights into the metabolic pathways of related compounds (Mette G. Hvenegaard, B. Bang-Andersen, H. Pedersen, M. Jørgensen, A. Püschl, L. Dalgaard, 2012).

Anti-Cancer Properties

The research into the compound's applications extends to anti-cancer activities. Mandala et al. (2013) synthesized novel chromen-2-one derivatives, exhibiting significant antibacterial and antifungal activity, which underscores the potential of such compounds in therapeutic applications, particularly in targeting cancer cells (Devender Mandala, Anil Valeru, J. Pochampalli, S. Vankadari, Parthasarathy Tigulla, Rajesh Gatla, Rajakomuraiah Thampu, 2013).